Cas no 254891-75-3 (2-Furanmethanol,5-ethynyltetrahydro-, (2R,5S)-)

• Product Name: 2-Furanmethanol,5-ethynyltetrahydro-, (2R,5S)-
• CAS No: 254891-75-3
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 246755
• Update Time: 2024-01-26

2-Furanmethanol,5-ethynyltetrahydro-, (2R,5S)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,5-ethynyltetrahydro-, (2R,5S)-
• 2-Furanmethanol, 5-ethynyltetrahydro-, (2R,5S)- (9CI)
• 2-Furanmethanol, 5-ethynyltetrahydro-, (2R,5S)-

• Inchi： 1S/C7H10O2/c1-2-6-3-4-7(5-8)9-6/h1,6-8H,3-5H2/t6-,7-/m1/s1
• InChI Key： NKTFGQNHOGPTFW-RNFRBKRXSA-N
• SMILES： O1[C@H](C#C)CC[C@@H]1CO

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.46